Cas no 114354-20-0 (Ethanediamide,N1-2-benzothiazolyl-)

• Product Name: Ethanediamide,N1-2-benzothiazolyl-
• CAS No: 114354-20-0
• MF: C₉H₇N₃O₂S
• MW: 221.235780000687
• CID: 106258
• PubChem ID: 600918
• Update Time: 2025-04-18

Ethanediamide,N1-2-benzothiazolyl- Chemical and Physical Properties

Names and Identifiers

• Ethanediamide,N1-2-benzothiazolyl-
• N'-(1,3-benzothiazol-2-yl)oxamide
• Oxamide, 2-benzothiazolyl- (6CI)
• DTXSID30344984
• N1-(Benzo[d]thiazol-2-yl)oxalamide
• Oxamide, N-(2-benzothiazolyl)-
• 114354-20-0
• VQDHCBNTGMHIRX-UHFFFAOYSA-N

• Inchi： 1S/C9H7N3O2S/c10-7(13)8(14)12-9-11-5-3-1-2-4-6(5)15-9/h1-4H,(H2,10,13)(H,11,12,14)
• InChI Key： VQDHCBNTGMHIRX-UHFFFAOYSA-N
• SMILES： S1C(NC(C(N)=O)=O)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 221.02589765g/mol
• Monoisotopic Mass: 221.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 113Ų